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Compound of Interest

Compound Name: 2-Chloroethyl methyl sulfide

Cat. No.: B1221215 Get Quote

An In-depth Technical Guide to the Safety Data for 2-(Methylthio)ethyl chloride (CAS: 542-81-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylthio)ethyl chloride, also known by its synonyms 2-Chloroethyl methyl sulfide and

Hemisulfur mustard, is a monofunctional chemical analog of sulfur mustard.[1] Its structural

similarity to sulfur mustard makes it a valuable compound in research settings, particularly for

studying the mechanisms of toxicity and developing potential antagonists.[1] However, this

utility also signifies inherent hazards. This guide provides a comprehensive overview of the

safety data for 2-(Methylthio)ethyl chloride, compiling critical information from various safety

data sheets to ensure its safe handling, use, and storage in a research and development

environment. The compound is a flammable, corrosive, and toxic substance that is also

classified as a possible carcinogen, demanding strict adherence to safety protocols.[2]

Chemical and Physical Properties
A clear understanding of the physical properties of 2-(Methylthio)ethyl chloride is fundamental

to its safe handling. It is a liquid with a characteristic stench.[2] Key quantitative physical data

are summarized below.
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Property Value

CAS Number 542-81-4

Molecular Formula C3H7ClS[3]

Molecular Weight 110.61 g/mol

Density 1.11 g/mL at 25 °C[1]

Boiling Point
140.0 °C at 760 mmHg[3], 55-56 °C at 30

mmHg[1]

Flash Point 42 °C (107.6 °F) - closed cup

Refractive Index n20/D 1.496[1]

Appearance Colorless to light yellow/orange clear liquid[1]

Storage Temperature 2-8°C[1]

Hazard Identification and GHS Classification
2-(Methylthio)ethyl chloride is classified as a hazardous substance under the Globally

Harmonized System (GHS). The signal word for this chemical is "Danger".[4] Its classifications

point to significant health and physical hazards.

Hazard Class GHS Category

Flammable Liquids Category 3[4][5]

Acute Toxicity, Oral Category 4[4][5]

Acute Toxicity, Dermal Category 3[4][5]

Acute Toxicity, Inhalation Category 3[4][5]

Skin Corrosion/Irritation Sub-category 1B[5]

Carcinogenicity Category 1A[4]

Hazard Statements (H-Codes):[4][5]
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H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.

H331: Toxic if inhaled.

H350: May cause cancer.

Toxicological Information
The primary toxicological concerns are acute toxicity through multiple exposure routes, severe

skin corrosivity, and its potential as a carcinogen.[2][5] It is harmful if ingested and toxic upon

inhalation or skin absorption.[2][5] Inhalation may lead to corrosive injuries to the upper

respiratory tract.[2][5]

Exposure Route Hazard Classification

Oral Acute Toxicity, Category 4 (Harmful)[5]

Dermal Acute Toxicity, Category 3 (Toxic)[5]

Inhalation Acute Toxicity, Category 3 (Toxic)[5]

Skin Contact
Skin Corrosion, Sub-category 1B (Causes

severe burns)[5]

Carcinogenicity Category 1A (May cause cancer)[5]

Experimental Protocols and Workflows
Detailed experimental protocols for toxicological studies, such as the investigation of cutaneous

toxicity in isolated perfused porcine skin, are found in specialized, peer-reviewed scientific

literature and are not contained within standard safety data sheets. However, a generalized

workflow for developing a safe handling protocol for a hazardous chemical like 2-

(Methylthio)ethyl chloride in a research setting is outlined below.
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Phase 1: Preparation & Assessment

Phase 2: Protocol Development

Phase 3: Execution & Disposal

Review Safety Data Sheet
& Relevant Literature

Identify Hazards
(Toxicity, Flammability, Reactivity)

Conduct Risk Assessment
(Exposure Scenarios)

Define Engineering Controls
(e.g., Fume Hood)

Select Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Develop Standard Operating
Procedure (SOP)

Perform Experiment
Following SOP

Segregate & Manage
Hazardous Waste

Decontaminate Workspace
& Equipment
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Hierarchy of Controls

Hazardous Chemical
2-(Methylthio)ethyl chloride

Engineering Controls
(Isolate people from hazard)

Administrative Controls
(Change the way people work)

• Use in a certified chemical fume hood.
• Use explosion-proof ventilation.
• Ensure availability of eyewash stations.

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

• Develop and follow a detailed SOP.
• Restrict access to authorized personnel.
• Provide specific chemical safety training.
• Do not work alone.

• Eyes: Chemical splash goggles & face shield.
• Skin: Chemical-resistant gloves (e.g., Butyl).
• Respiratory: Type ABEK respirator filter.
• Clothing: Chemical-resistant apron or lab coat.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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